molecular formula C13H15ClF3N3O4 B1617118 Benzenamine, 3-chloro-2,6-dinitro-N,N-dipropyl-4-(trifluoromethyl)- CAS No. 29091-20-1

Benzenamine, 3-chloro-2,6-dinitro-N,N-dipropyl-4-(trifluoromethyl)-

Cat. No.: B1617118
CAS No.: 29091-20-1
M. Wt: 369.72 g/mol
InChI Key: MYVMMXACRYYJJK-UHFFFAOYSA-N
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Description

Benzenamine, 3-chloro-2,6-dinitro-N,N-dipropyl-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C13H15ClF3N3O4 and its molecular weight is 369.72 g/mol. The purity is usually 95%.
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Properties

CAS No.

29091-20-1

Molecular Formula

C13H15ClF3N3O4

Molecular Weight

369.72 g/mol

IUPAC Name

3-chloro-2,6-dinitro-N,N-dipropyl-4-(trifluoromethyl)aniline

InChI

InChI=1S/C13H15ClF3N3O4/c1-3-5-18(6-4-2)11-9(19(21)22)7-8(13(15,16)17)10(14)12(11)20(23)24/h7H,3-6H2,1-2H3

InChI Key

MYVMMXACRYYJJK-UHFFFAOYSA-N

SMILES

CCCN(CCC)C1=C(C=C(C(=C1[N+](=O)[O-])Cl)C(F)(F)F)[N+](=O)[O-]

Canonical SMILES

CCCN(CCC)C1=C(C=C(C(=C1[N+](=O)[O-])Cl)C(F)(F)F)[N+](=O)[O-]

29091-20-1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A heavy walled glass reaction tube of approximately 50 ml. capacity was charged with 7.0 grams (0.023 mole) of 2,4-dichloro-3,5-dinitrobenzotrifluoride, 4.64 grams (0.0458 mole) of di-n-propylamine and 40 ml. of absolute ethanol. The tube was sealed and heated in an oil bath at 94°-99°C. for 98 hours. The cooled reaction mixture was then evaporated to dryness to give an oily residue which was extracted with boiling diethyl ether. The insoluble di-n-propylamine hydrochloride was removed by filtration and washed with additional ether. The combined ether filtrates were evaporated to give an oily orange residue which was dissolved in 100 ml. of absolute ethanol and decolorized with activated charcoal. The ethanol and volatiles were removed by evaporation under reduced pressure to give the product (6.77 grams) as a viscous reddish oil.
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